Cas no 1803587-97-4 (2-4-(propoxymethyl)cyclohexylacetic Acid)

• Product Name: 2-4-(propoxymethyl)cyclohexylacetic Acid
• CAS No: 1803587-97-4
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• MDL: MFCD28506005
• CID: 5053721
• PubChem ID: 118946850
• Update Time: 2025-07-20

2-4-(propoxymethyl)cyclohexylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(propoxymethyl)cyclohexyl]acetic acid
• C(CC)OCC1CCC(CC1)CC(=O)O
• 2-4-(propoxymethyl)cyclohexylacetic Acid

• MDL： MFCD28506005
• Inchi： 1S/C12H22O3/c1-2-7-15-9-11-5-3-10(4-6-11)8-12(13)14/h10-11H,2-9H2,1H3,(H,13,14)
• InChI Key： ONYUJEIQLQDXRF-UHFFFAOYSA-N
• SMILES： O(CCC)CC1CCC(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on 2-4-(propoxymethyl)cyclohexylacetic Acid

Introduction to 2-4-(propoxymethyl)cyclohexylacetic Acid (CAS No. 1803587-97-4)

2-4-(propoxymethyl)cyclohexylacetic Acid, identified by its Chemical Abstracts Service (CAS) number 1803587-97-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its cyclohexyl backbone modified with a propoxymethyl group and a terminal acetic acid moiety, has garnered attention due to its structural uniqueness and potential biological activities. The compound’s stereochemistry and functional groups make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The synthesis of 2-4-(propoxymethyl)cyclohexylacetic Acid involves sophisticated organic transformations that highlight the compound’s structural complexity. The propoxymethyl group, introduced through nucleophilic substitution or etherification reactions, imparts hydrophobicity while maintaining flexibility, which is often crucial for membrane interactions and metabolic stability. The acetic acid functionality at one end of the molecule suggests potential for further derivatization, such as esterification or amidation, to enhance solubility or target specific biological pathways.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of 2-4-(propoxymethyl)cyclohexylacetic Acid. Molecular dynamics simulations and quantum mechanical calculations have been employed to study its binding affinity to various enzymes and receptors. These studies indicate that the compound may exhibit inhibitory effects on certain metabolic enzymes, making it a candidate for treating metabolic disorders or inflammatory conditions.

In the realm of medicinal chemistry, the structural motif of 2-4-(propoxymethyl)cyclohexylacetic Acid has inspired the design of novel analogs with enhanced pharmacological profiles. For instance, modifications to the cyclohexyl ring or the propoxymethyl side chain have led to derivatives with improved bioavailability and reduced toxicity. Such structural optimizations are critical in translating promising lead compounds into viable therapeutics.

The biological activity of 2-4-(propoxymethyl)cyclohexylacetic Acid has been explored in several preclinical studies. Initial in vitro assays have shown potential anti-inflammatory properties, attributed to its ability to modulate cytokine production and inhibit key inflammatory signaling pathways. Additionally, the compound has demonstrated preliminary efficacy in models of pain management, suggesting its utility in developing novel analgesics.

One of the most intriguing aspects of 2-4-(propoxymethyl)cyclohexylacetic Acid is its potential role in modulating neurotransmitter systems. Research suggests that the compound may interact with serotonin and dopamine receptors, which could have implications for treating neurological disorders such as depression or Parkinson’s disease. Further investigation into its neuropharmacological effects is warranted to fully elucidate its therapeutic potential.

The synthesis and characterization of 2-4-(propoxymethyl)cyclohexylacetic Acid (CAS No. 1803587-97-4) also contribute to the broader understanding of heterocyclic compounds in drug design. The cyclohexane ring provides a stable scaffold that can be functionalized in diverse ways, offering chemists a versatile platform for creating novel molecular structures. This flexibility has led to numerous patents and publications detailing synthetic routes and applications.

Future research directions for 2-4-(propoxymethyl)cyclohexylacetic Acid include exploring its mechanism of action in vivo and evaluating its safety profile through comprehensive toxicological studies. Additionally, the development of prodrugs based on this scaffold could enhance its delivery and efficacy in therapeutic settings. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate these investigations and bring this promising compound closer to clinical application.

The growing interest in 2-4-(propoxymethyl)cyclohexylacetic Acid reflects the broader trend toward discovering small molecules with multifunctional properties. As drug development continues to evolve, compounds like this one that bridge multiple therapeutic targets hold significant promise for addressing complex diseases. The continued exploration of this molecule will undoubtedly contribute valuable insights into both medicinal chemistry and biological sciences.